Cas no 886939-50-0 (N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide
• CAS No: 886939-50-0
• MF: C₁₇H₁₄ClN₃O₄S
• MW: 391.828761577606
• CID: 5477147
• Update Time: 2025-05-22

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-(ethylsulfonyl)-
• N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C17H14ClN3O4S/c1-2-26(23,24)14-9-5-11(6-10-14)15(22)19-17-21-20-16(25-17)12-3-7-13(18)8-4-12/h3-10H,2H2,1H3,(H,19,21,22)
• InChI Key： QRWNQRILEXZUTA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Cl)C=C2)O1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide

Research Brief on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide (CAS: 886939-50-0)

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide (CAS: 886939-50-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole and sulfonylbenzamide moieties, has demonstrated promising potential in various therapeutic applications, particularly in the areas of oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis and characterization of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide have been detailed in several peer-reviewed publications. The compound is synthesized through a multi-step organic synthesis route, starting from 4-chlorobenzoyl chloride and culminating in the formation of the oxadiazole ring. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its structural integrity and purity, which are critical for subsequent biological evaluations.

In vitro studies have revealed that N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide exhibits potent inhibitory activity against specific protein kinases implicated in cancer cell proliferation. For instance, it has shown nanomolar IC50 values against kinases such as EGFR and VEGFR, suggesting its potential as a multi-targeted kinase inhibitor. Additionally, the compound has demonstrated anti-inflammatory properties by modulating the NF-κB signaling pathway, which is often dysregulated in chronic inflammatory diseases.

Preclinical in vivo studies have further validated the therapeutic potential of this compound. In murine models of colorectal cancer, administration of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide resulted in significant tumor growth inhibition without observable toxicity at therapeutic doses. Pharmacokinetic analyses indicated favorable bioavailability and a half-life conducive to once-daily dosing, which is advantageous for clinical translation.

Despite these promising findings, challenges remain in the development of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Current research efforts are also exploring structural analogs to enhance potency and reduce toxicity.

In conclusion, N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(ethanesulfonyl)benzamide represents a compelling candidate for further development in the pharmaceutical industry. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a versatile molecule with broad therapeutic applications. Continued research and clinical trials will be essential to fully realize its potential and address existing limitations.